Cas no 1488934-50-4 (4-Propylcycloheptane-1-thiol)

• Product Name: 4-Propylcycloheptane-1-thiol
• CAS No: 1488934-50-4
• MF: C₁₀H₂₀S
• MW: 172.330801963806
• CID: 5738923
• PubChem ID: 65087634
• Update Time: 2025-05-20

4-Propylcycloheptane-1-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS014420492
• EN300-1288314
• 1488934-50-4
• 4-propylcycloheptane-1-thiol
• Cycloheptanethiol, 4-propyl-
• 4-Propylcycloheptane-1-thiol

• Inchi： 1S/C10H20S/c1-2-4-9-5-3-6-10(11)8-7-9/h9-11H,2-8H2,1H3
• InChI Key： KALXBVCCFWLFOT-UHFFFAOYSA-N
• SMILES： SC1CCCC(CCC)CC1

Computed Properties

• Exact Mass: 172.12857181g/mol
• Monoisotopic Mass: 172.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 236.6±9.0 °C(Predicted)
• pka: 10.97±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 4-Propylcycloheptane-1-thiol

Recent Advances in the Study of 4-Propylcycloheptane-1-thiol (CAS: 1488934-50-4): A Comprehensive Research Brief

In recent years, the compound 4-Propylcycloheptane-1-thiol (CAS: 1488934-50-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing cyclic compound has shown promising potential in various applications, ranging from drug development to material science. The unique structural features of 4-Propylcycloheptane-1-thiol, including its cycloheptane ring and propyl side chain, contribute to its distinct chemical properties and biological activities. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications.

The synthesis of 4-Propylcycloheptane-1-thiol has been a subject of intense research, with recent studies highlighting improved methodologies for its production. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach that enhances the yield and purity of the compound. The researchers utilized a palladium-based catalyst to facilitate the thiolation of 4-propylcycloheptene, achieving a yield of over 85%. This advancement is particularly significant as it addresses previous challenges related to the scalability and cost-effectiveness of the synthesis process.

From a pharmacological perspective, 4-Propylcycloheptane-1-thiol has exhibited interesting biological activities. Preliminary in vitro studies have shown that the compound possesses moderate antimicrobial properties against certain Gram-positive bacteria, including Staphylococcus aureus. Additionally, molecular docking simulations suggest that 4-Propylcycloheptane-1-thiol may interact with specific protein targets involved in inflammatory pathways, hinting at its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

In the realm of materials science, researchers have explored the use of 4-Propylcycloheptane-1-thiol as a building block for novel polymers and surface modifiers. Its thiol group enables facile conjugation to gold surfaces, making it valuable for creating self-assembled monolayers (SAMs) with unique properties. A recent study in ACS Applied Materials & Interfaces reported the development of a 4-Propylcycloheptane-1-thiol-based SAM that exhibits exceptional stability under physiological conditions, opening new possibilities for biomedical device coatings.

Despite these promising developments, challenges remain in the full characterization and application of 4-Propylcycloheptane-1-thiol. The compound's stability under various environmental conditions and its potential toxicity profile require further investigation. Current research efforts are focused on understanding the structure-activity relationships of 4-Propylcycloheptane-1-thiol derivatives to optimize their properties for specific applications. Collaborative studies between chemists, biologists, and material scientists are expected to drive future breakthroughs in this area.

In conclusion, 4-Propylcycloheptane-1-thiol (CAS: 1488934-50-4) represents an intriguing compound with diverse potential applications in pharmaceutical and material sciences. The recent advances in its synthesis and preliminary biological evaluations provide a solid foundation for future research. As investigations continue, this compound may emerge as a valuable tool in drug discovery and advanced material development, warranting continued attention from the research community.